Cas no 1824230-64-9 (7-Azabicyclo[2.2.1]heptane-2-carbonitrile)

• Product Name: 7-Azabicyclo[2.2.1]heptane-2-carbonitrile
• CAS No: 1824230-64-9
• MF: C₇H₁₀N₂
• MW: 122.167701244354
• CID: 4708915
• Update Time: 2025-06-25

7-Azabicyclo[2.2.1]heptane-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 7-Azabicyclo[2.2.1]heptane-2-carbonitrile

• Inchi： 1S/C7H10N2/c8-4-5-3-6-1-2-7(5)9-6/h5-7,9H,1-3H2
• InChI Key： HTFXNBOYPKAIPY-UHFFFAOYSA-N
• SMILES： C12NC(CC1)CC2C#N

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 252.1±23.0 °C(Predicted)
• pka: 8.78±0.40(Predicted)

Additional information on 7-Azabicyclo[2.2.1]heptane-2-carbonitrile

7-Azabicyclo[2.2.1]heptane-2-carbonitrile: An Overview of a Promising Heterocyclic Compound

7-Azabicyclo[2.2.1]heptane-2-carbonitrile (CAS No. 1824230-64-9) is a unique heterocyclic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound, characterized by its distinctive 7-azabicyclo[2.2.1]heptane core and cyano substituent, offers a rich platform for exploring novel chemical and biological properties.

The structural features of 7-Azabicyclo[2.2.1]heptane-2-carbonitrile make it an attractive candidate for the development of new drugs and materials. The 7-azabicyclo[2.2.1]heptane scaffold is known for its rigidity and conformational stability, which can confer enhanced pharmacological properties such as improved bioavailability and reduced metabolic degradation. The presence of the cyano group adds further versatility, as it can participate in various chemical reactions and interactions, making it a valuable functional group in synthetic chemistry.

In the realm of pharmaceutical research, 7-Azabicyclo[2.2.1]heptane-2-carbonitrile has shown promise as a lead compound for the development of new therapeutic agents. Recent studies have explored its potential as a modulator of various biological targets, including enzymes, receptors, and ion channels. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 7-Azabicyclo[2.2.1]heptane-2-carbonitrile exhibited potent inhibitory activity against specific kinases involved in cancer progression, suggesting its potential as an anticancer agent.

Beyond its pharmaceutical applications, 7-Azabicyclo[2.2.1]heptane-2-carbonitrile has also been investigated for its use in materials science. The unique electronic properties of the cyano group make it suitable for applications in organic electronics and photovoltaic devices. Research published in Advanced Materials highlighted the use of 7-Azabicyclo[2.2.1]heptane-2-carbonitrile-based polymers as efficient electron transport materials in organic solar cells, demonstrating significant improvements in device performance.

The synthetic accessibility of 7-Azabicyclo[2.2.1]heptane-2-carbonitrile is another factor contributing to its appeal in both academic and industrial settings. Various synthetic routes have been developed to access this compound and its derivatives efficiently. A notable example is the use of transition-metal-catalyzed cyclization reactions, which have proven to be highly effective in constructing the complex bicyclic framework with high regio- and stereoselectivity.

In addition to its synthetic utility, the physical and chemical properties of 7-Azabicyclo[2.2.1]heptane-2-carbonitrile have been extensively studied to understand its behavior in different environments. Its solubility, stability, and reactivity are crucial parameters that influence its applicability in various contexts. For instance, the compound's solubility in polar solvents such as DMSO and DMF makes it suitable for use in solution-phase synthesis and biological assays.

The safety profile of 7-Azabicyclo[2.2.1]heptane-2-carbonitrile is another important consideration for its practical use. While it is not classified as a hazardous material or controlled substance, appropriate handling precautions should be taken to ensure safe laboratory practices and minimize potential risks associated with exposure.

In conclusion, 7-Azabicyclo[2.2.1]heptane-2-carbonitrile (CAS No. 1824230-64-9) represents a versatile and promising compound with a wide range of potential applications in pharmaceuticals, materials science, and organic synthesis. Its unique structural features and favorable properties make it an attractive target for further research and development, paving the way for innovative solutions in these fields.